(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea

• IUPAC Name: [4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]thiourea
• InChI: InChI=1S/C13H10F3N3OS/c14-13(15,16)8-1-6-11(18-7-8)20-10-4-2-9(3-5-10)19-12(17)21/h1-7H,(H3,17,19,21)
• InChI Key: FCVUIAOJAFFBAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)N)OC2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C13H10F3N3OS
• Molecular Weight: 313.30 g/mol

Description

“(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea” is a chemical compound with the molecular formula C13H10F3N3OS. It is related to the class of organic compounds known as trifluoromethylpyridines. The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of trifluoromethylpyridine (TFMP) and its derivatives has been a topic of research in the agrochemical and pharmaceutical industries. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to a phenol group via an oxygen atom. The pyridine ring is substituted at the 5-position with a trifluoromethyl group.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. Its melting point is between 91-92 degrees Celsius. The molecular weight of the compound is 255.2.

Mechanism of Action

Target of Action

A structurally similar compound, 4-(3-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzyl)piperidine-1-carboxylic acid, targets fatty-acid amide hydrolase 1 . This enzyme plays a crucial role in the endocannabinoid signaling pathway, which is involved in a variety of physiological processes.

Mode of Action

It’s worth noting that the trifluoromethylpyridine group is a key structural motif in active agrochemical and pharmaceutical ingredients . This group can influence the biological activity of compounds due to the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .

Result of Action

Compounds with a similar trifluoromethylpyridine group have shown excellent fungicidal activity . This suggests that (4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea might also have potential antimicrobial properties.

Advantages and Limitations for Lab Experiments

One advantage of using (4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea in lab experiments is its high purity and stability. This compound is also readily available and can be synthesized using a simple method. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on (4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea. One direction is to further investigate its potential use in cancer therapy and neuroprotection. Another direction is to explore its potential use in treating metabolic disorders such as diabetes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.

Synthesis Methods

(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea can be synthesized using a multi-step process involving the reaction of 5-(trifluoromethyl)pyridin-2-ol with 4-nitrophenyl isothiocyanate followed by reduction with tin (II) chloride. The final product is purified using column chromatography.

Scientific Research Applications

(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and diabetes treatment. This compound has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has been found to protect neurons from oxidative stress and prevent neurodegeneration. This compound has also been studied for its potential use in treating diabetes by regulating glucose metabolism.

Safety and Hazards

The safety information for “(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)thiourea” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.